Cas no 2649086-63-3 (5-bromo-2-(isocyanatomethyl)-1,3-thiazole)

• Product Name: 5-bromo-2-(isocyanatomethyl)-1,3-thiazole
• CAS No: 2649086-63-3
• MF: C₅H₃BrN₂OS
• MW: 219.059118509293
• CID: 5942559
• PubChem ID: 165645279
• Update Time: 2025-06-10

5-bromo-2-(isocyanatomethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(isocyanatomethyl)-1,3-thiazole
• EN300-1921012
• 2649086-63-3

• Inchi： 1S/C5H3BrN2OS/c6-4-1-8-5(10-4)2-7-3-9/h1H,2H2
• InChI Key： ZJLYNUHZYWFMCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN=C=O)S1

Computed Properties

• Exact Mass: 217.91495g/mol
• Monoisotopic Mass: 217.91495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.6Ų

Additional information on 5-bromo-2-(isocyanatomethyl)-1,3-thiazole

Recent Advances in the Study of 5-Bromo-2-(isocyanatomethyl)-1,3-thiazole (CAS: 2649086-63-3) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-(isocyanatomethyl)-1,3-thiazole (CAS: 2649086-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiazole core functionalized with a bromo group and an isocyanatomethyl moiety, serves as a versatile building block in medicinal chemistry. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most promising applications of 5-bromo-2-(isocyanatomethyl)-1,3-thiazole is its role as a key intermediate in the synthesis of targeted covalent inhibitors (TCIs). TCIs have emerged as a powerful strategy in drug discovery, offering enhanced selectivity and prolonged pharmacodynamic effects. Researchers have successfully incorporated this compound into the design of irreversible inhibitors targeting cysteine residues in various kinases, which are implicated in cancer and inflammatory diseases. The electrophilic isocyanate group readily reacts with nucleophilic thiols, enabling the formation of stable thiocarbamate adducts with target proteins.

In addition to its applications in kinase inhibitor development, recent studies have investigated the antimicrobial potential of derivatives based on 5-bromo-2-(isocyanatomethyl)-1,3-thiazole. The thiazole scaffold is known to exhibit broad-spectrum biological activity, and the introduction of the isocyanate functionality has been shown to enhance interactions with bacterial enzymes. Preliminary results indicate potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis, suggesting its potential as a lead compound for novel antibiotic development.

From a synthetic chemistry perspective, the reactivity of 5-bromo-2-(isocyanatomethyl)-1,3-thiazole has been extensively characterized. The bromo substituent at the 5-position allows for further functionalization via palladium-catalyzed cross-coupling reactions, while the isocyanate group participates in [2+2] cycloadditions and nucleophilic addition reactions. These versatile reaction pathways enable the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

Recent pharmacokinetic studies of 5-bromo-2-(isocyanatomethyl)-1,3-thiazole derivatives have revealed favorable drug-like properties, including moderate plasma protein binding and acceptable metabolic stability. However, challenges remain in optimizing the selectivity profile to minimize off-target effects, particularly given the reactivity of the isocyanate moiety. Current research efforts are focused on developing prodrug strategies to mitigate potential toxicity while maintaining therapeutic efficacy.

In conclusion, 5-bromo-2-(isocyanatomethyl)-1,3-thiazole represents a valuable chemical scaffold with multiple applications in drug discovery. Its unique combination of structural features enables the development of novel therapeutic agents targeting various disease pathways. Ongoing research continues to explore its full potential, with particular emphasis on improving selectivity and safety profiles for clinical translation.